Cas no 52562-30-8 (Aspartic acid, N-(2-aminoethyl)-)

• Product Name: Aspartic acid, N-(2-aminoethyl)-
• CAS No: 52562-30-8
• MF: C₆H₁₂N₂O₄
• MW: 176.170481681824
• CID: 4020866
• PubChem ID: 11401732
• Update Time: 2025-05-20

Aspartic acid, N-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• Aspartic acid, N-(2-aminoethyl)-
• N-(2-Aminoethyl)-DL-aspartic acid
• 2-(2-aminoethylamino)butanedioic Acid
• 2-(2-Aminoethylamino)succinic acid
• SCHEMBL692576
• 2-((2-Aminoethyl)amino)succinic acid
• N-(2-aminoethyl)Asp
• DTXSID101306943
• 52562-30-8
• N-(2-Aminoethyl)aspartic acid

• Inchi： InChI=1S/C6H12N2O4/c7-1-2-8-4(6(11)12)3-5(9)10/h4,8H,1-3,7H2,(H,9,10)(H,11,12)
• InChI Key： PDDUTYPDHMQVSU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 176.07970687Da
• Monoisotopic Mass: 176.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.6
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Aspartic acid, N-(2-aminoethyl)-

Aspartic acid, N-(2-aminoethyl)- (CAS No. 52562-30-8): A Comprehensive Overview

Aspartic acid, N-(2-aminoethyl)-, with the chemical formula C₇H₁₃NO₄, is a significant compound in the field of biochemical research and pharmaceutical development. This derivative of aspartic acid has garnered considerable attention due to its unique structural properties and versatile applications. Its molecular structure incorporates an N-(2-aminoethyl) side chain, which imparts distinct chemical reactivity and functional potential, making it a valuable building block in synthetic chemistry and drug design.

The compound is identified by the CAS number 52562-30-8, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise classification and retrieval of information related to its synthesis, properties, and applications. Aspartic acid derivatives are widely studied for their role in enzyme inhibition, protein modification, and as intermediates in the synthesis of more complex molecules.

In recent years, the study of Aspartic acid, N-(2-aminoethyl)- has been particularly influenced by advancements in computational chemistry and molecular modeling. These techniques have enabled researchers to predict the behavior of the compound in various biochemical pathways with high accuracy. For instance, computational studies have highlighted its potential as a chelating agent for metal ions, which is crucial in developing treatments for metal toxicity and metal-based therapeutics.

The compound's utility extends to the field of biotechnology, where it is employed in the development of novel biomaterials. Its ability to form stable complexes with other biomolecules makes it an excellent candidate for creating hydrogels and scaffolds for tissue engineering. Recent research has demonstrated its effectiveness in maintaining cell viability and promoting tissue regeneration when used in conjunction with growth factors.

Moreover, Aspartic acid, N-(2-aminoethyl)- has shown promise in the realm of drug delivery systems. Researchers have explored its use as a carrier molecule for hydrophobic drugs, improving their solubility and bioavailability. This application is particularly relevant in oncology, where efficient drug delivery can enhance therapeutic outcomes. Preliminary clinical trials have indicated that formulations incorporating this compound exhibit improved pharmacokinetic profiles compared to traditional delivery methods.

The synthesis of Aspartic acid, N-(2-aminoethyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also minimize environmental impact by reducing waste generation.

From an industrial perspective, the demand for Aspartic acid, N-(2-aminoethyl)- is growing due to its expanding range of applications. Manufacturers are investing in scalable production processes to meet this demand while adhering to stringent quality control measures. The compound's stability under various storage conditions further adds to its appeal as an industrial chemical.

Regulatory considerations play a crucial role in the commercialization of Aspartic acid, N-(2-aminoethyl)-. Compliance with international standards such as Good Manufacturing Practices (GMP) ensures that the compound meets safety and efficacy requirements for pharmaceutical use. Continuous monitoring and evaluation by regulatory bodies help maintain high standards throughout the supply chain.

The future prospects of Aspartic acid, N-(2-aminoethyl)- are bright, with ongoing research exploring new therapeutic applications and synthetic pathways. Collaborative efforts between academia and industry are essential to accelerate innovation and translate laboratory findings into clinical practice. As our understanding of biochemical pathways evolves, so too will the applications of this versatile compound.